Cas no 1354484-61-9 (Methyl (2S,4S)-4-(5-Isopropyl-2-methylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride)

• Product Name: Methyl (2S,4S)-4-(5-Isopropyl-2-methylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride
• CAS No: 1354484-61-9
• MF: C₁₆H₂₄ClNO₃
• MW: 313.819664001465
• CID: 4696073
• Update Time: 2025-10-30

Methyl (2S,4S)-4-(5-Isopropyl-2-methylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-(2-methyl-5-propan-2-ylphenoxy)pyrrolidine-2-carboxylate;hydrochloride
• Methyl (2S,4S)-4-(5-Isopropyl-2-methylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride

• Inchi： 1S/C16H23NO3.ClH/c1-10(2)12-6-5-11(3)15(7-12)20-13-8-14(17-9-13)16(18)19-4;/h5-7,10,13-14,17H,8-9H2,1-4H3;1H/t13-,14+;/m1./s1
• InChI Key： IDJONYHYVXNKRX-DFQHDRSWSA-N
• SMILES： Cl.O(C1=C(C)C=CC(C(C)C)=C1)[C@H]1CN[C@H](C(=O)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• Topological Polar Surface Area: 47.6

Additional information on Methyl (2S,4S)-4-(5-Isopropyl-2-methylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride

Research Briefing on Methyl (2S,4S)-4-(5-Isopropyl-2-methylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride (CAS: 1354484-61-9)

Methyl (2S,4S)-4-(5-Isopropyl-2-methylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride (CAS: 1354484-61-9) is a chiral pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its stereospecific structure, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its utility in asymmetric synthesis and as a building block for drug discovery.

The compound's unique structural features, including the presence of a pyrrolidine ring and an isopropylphenoxy moiety, contribute to its pharmacological properties. Research has demonstrated its potential as a modulator of specific neurotransmitter systems, with particular interest in its affinity for receptors implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its role in inhibiting pro-inflammatory cytokines has been explored, suggesting applications in autoimmune and chronic inflammatory conditions.

Recent advancements in synthetic methodologies have improved the efficiency of producing Methyl (2S,4S)-4-(5-Isopropyl-2-methylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride with high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis route that enhances yield and reduces byproducts, addressing previous challenges in large-scale production. This breakthrough is expected to facilitate further preclinical and clinical investigations of derivatives based on this scaffold.

In vitro and in vivo studies have provided promising results regarding the compound's safety profile and bioavailability. Pharmacokinetic analyses indicate favorable absorption and distribution characteristics, with moderate metabolic stability. However, further optimization is required to improve its blood-brain barrier permeability for CNS-targeted applications. Collaborative efforts between academic and industrial researchers are ongoing to explore structural modifications that could enhance its therapeutic efficacy and reduce potential off-target effects.

The pharmaceutical industry has shown increasing interest in this compound, with several patents filed in recent years covering its derivatives and applications. One notable development is its incorporation into prodrug designs aimed at improving solubility and targeted delivery. As research progresses, Methyl (2S,4S)-4-(5-Isopropyl-2-methylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride continues to emerge as a versatile scaffold with broad potential in drug discovery, warranting continued investigation and development.